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Compound of Interest

Compound Name: Rezvilutamide

Cat. No.: B8201621 Get Quote

For researchers and drug development professionals working with the novel androgen receptor

inhibitor, rezvilutamide, ensuring its proper handling and stability in experimental settings is

paramount for obtaining reliable and reproducible results. This technical support center

provides essential guidance on the solubility and stability of rezvilutamide in common

experimental buffers, complete with troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a stock solution of rezvilutamide?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of rezvilutamide. Commercial suppliers suggest that stock solutions in DMSO

can be stored at -80°C for up to six months or at -20°C for one month.[1] To minimize

degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

single-use volumes.

Q2: How soluble is rezvilutamide in aqueous experimental buffers like PBS?

A2: Rezvilutamide is characterized by poor solubility in aqueous solutions. While specific

quantitative data for rezvilutamide in common buffers like Phosphate-Buffered Saline (PBS),

TRIS, or HEPES is not readily available in public literature, data from structurally similar

nonsteroidal antiandrogens such as enzalutamide can offer some guidance. Enzalutamide is

sparingly soluble in aqueous buffers, with a reported solubility of approximately 0.2 mg/mL in a

1:4 solution of dimethylformamide (DMF) and PBS (pH 7.2).[2] It is crucial to first dissolve
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rezvilutamide in an organic solvent like DMSO before diluting it into your aqueous

experimental buffer.

Q3: I'm observing precipitation when I dilute my rezvilutamide DMSO stock solution into my

aqueous buffer. What can I do?

A3: Precipitation upon dilution into aqueous media is a common issue with hydrophobic

compounds like rezvilutamide. Here are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution

is kept low, typically below 0.5%, to avoid solvent-induced artifacts in cellular assays.[3]

Stepwise Dilution: Perform a serial dilution of your high-concentration DMSO stock in DMSO

first to get closer to your final concentration before the final dilution into the aqueous buffer.

Gentle Warming and Sonication: After dilution, gentle warming (e.g., to 37°C) and/or

sonication can help to dissolve any precipitate that has formed.[1]

Use of Co-solvents and Excipients: For in vivo studies, formulations including co-solvents

like PEG300 and surfactants like Tween-80 have been used to achieve higher

concentrations (≥ 2.5 mg/mL).[1] While not always suitable for in vitro work, these may be

considered in specific experimental designs.

Fresh Preparations: It is highly recommended to prepare fresh working solutions daily from

your DMSO stock. Aqueous solutions of similar compounds, like enzalutamide, are not

recommended for storage for more than one day.

Q4: How stable is rezvilutamide in my cell culture medium at 37°C?

A4: There is currently no specific published data on the stability of rezvilutamide in cell culture

media over time. Given its poor aqueous solubility and the general behavior of similar small

molecules, it is best practice to assume limited stability and prepare fresh dilutions for each

experiment. If long-term exposure is required, the stability of rezvilutamide in the specific

medium and under the specific experimental conditions should be empirically determined. This

can be achieved by incubating the compound in the medium for the duration of the experiment

and then quantifying the remaining intact compound using a suitable analytical method like

HPLC or LC-MS.
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Solubility and Storage Data
The following tables summarize the available solubility and storage information for

rezvilutamide.

Table 1: Rezvilutamide Solubility in Different Solvents

Solvent/Vehicle System Reported Solubility Notes

DMSO

Data not specified, but used

for high-concentration stock

solutions.

Recommended for initial stock

solution preparation.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.21 mM)

A clear solution is formed.

Primarily for in vivo use.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.21 mM)

A clear solution is formed.

Primarily for in vivo use.

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.21 mM)
A clear solution is formed.

Primarily for in vivo use.

Aqueous Buffers (e.g., PBS) Poorly soluble

Direct dissolution is not

recommended. Dilute from a

DMSO stock.

Table 2: Recommended Storage Conditions for Rezvilutamide Solutions

Solution Type Storage Temperature
Recommended Stability
Period

Solid Powder -20°C ≥ 3 years

Stock Solution in DMSO -80°C 6 months

-20°C 1 month

Aqueous Working Dilutions Room Temperature or 4°C

Prepare fresh for each use; not

recommended for storage

beyond one day.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Rezvilutamide Stock Solution in DMSO

Weighing: Accurately weigh the required amount of rezvilutamide powder (Molecular

Weight: 479.47 g/mol ) in a sterile, appropriate container.

Dissolution: Add the calculated volume of high-purity, sterile DMSO to achieve a final

concentration of 10 mM.

Mixing: Vortex the solution gently until the rezvilutamide is completely dissolved. If

necessary, gentle warming (to 37°C) or brief sonication can be applied to aid dissolution.

Storage: Aliquot the stock solution into single-use, low-binding tubes and store at -80°C for

long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of a Working Solution in Aqueous Buffer for In Vitro Assays

Thawing: Thaw a single-use aliquot of the 10 mM rezvilutamide stock solution in DMSO at

room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in DMSO. For example, dilute the 10 mM stock 1:10 in DMSO to obtain a 1

mM solution. This can make the final dilution into the aqueous buffer more accurate and

reduce the risk of precipitation.

Final Dilution: Add the required volume of the DMSO stock or intermediate solution to your

pre-warmed (e.g., 37°C) experimental buffer or cell culture medium to achieve the desired

final concentration. Ensure that the final concentration of DMSO is kept to a minimum

(ideally ≤ 0.1% and not exceeding 0.5%).

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting. Visually inspect

for any signs of precipitation.

Use: Use the freshly prepared working solution immediately in your experiment.
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Workflow for Preparing Rezvilutamide Working Solutions

Stock Solution Preparation

Working Solution Preparation (Aqueous)

Troubleshooting Precipitation
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Store at -80°C (6 months) or -20°C (1 month)

Thaw one aliquot of stock solution

Optional: Intermediate dilution in DMSO

Dilute into pre-warmed aqueous buffer/media
(Final DMSO <0.5%)

Mix thoroughly and inspect for precipitation

Use immediately in experiment Precipitation Observed
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Rezvilutamide Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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